N-(1-benzyl-2-methylpiperidin-4-yl)-3-methoxybenzamide

• IUPAC Name: N-(1-benzyl-2-methylpiperidin-4-yl)-3-methoxybenzamide
• InChI: InChI=1S/C21H26N2O2/c1-16-13-19(11-12-23(16)15-17-7-4-3-5-8-17)22-21(24)18-9-6-10-20(14-18)25-2/h3-10,14,16,19H,11-13,15H2,1-2H3,(H,22,24)
• InChI Key: QPDDZVNBKLSKQB-UHFFFAOYSA-N
• Canonical SMILES: CC1CC(CCN1CC2=CC=CC=C2)NC(=O)C3=CC(=CC=C3)OC
• Molecular Formula: C21H26N2O2
• Molecular Weight: 338.4 g/mol

Description

N-(1-benzyl-2-methylpiperidin-4-yl)-3-methoxybenzamide is a synthetic organic compound that belongs to the class of piperidine derivatives. This compound is characterized by the presence of a benzyl group attached to a piperidine ring, which is further substituted with a methoxybenzamide moiety. The unique structure of this compound makes it of interest in various fields of scientific research, including medicinal chemistry and pharmacology.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-(1-benzyl-2-methylpiperidin-4-yl)-3-methoxybenzamide typically involves multiple steps, starting from readily available starting materials. One common synthetic route includes the following steps:

Formation of the Piperidine Ring: The piperidine ring can be synthesized through a cyclization reaction involving a suitable precursor, such as a 1,5-diamine.

Introduction of the Benzyl Group: The benzyl group can be introduced via a nucleophilic substitution reaction using benzyl chloride and a base.

Attachment of the Methoxybenzamide Moiety: The final step involves the coupling of the piperidine derivative with 3-methoxybenzoyl chloride in the presence of a base to form the desired compound.

Industrial Production Methods

Industrial production of N-(1-benzyl-2-methylpiperidin-4-yl)-3-methoxybenzamide may involve optimization of the above synthetic route to improve yield and purity. This can include the use of advanced catalytic systems, continuous flow reactors, and purification techniques such as recrystallization and chromatography.

Chemical Reactions Analysis

Types of Reactions

N-(1-benzyl-2-methylpiperidin-4-yl)-3-methoxybenzamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or chromium trioxide to form corresponding oxidized products.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride or sodium borohydride to yield reduced derivatives.

Substitution: The compound can participate in nucleophilic substitution reactions, where the benzyl or methoxy groups can be replaced with other substituents.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic or basic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Benzyl chloride in the presence of a base such as sodium hydroxide.

Major Products Formed

Oxidation: Formation of carboxylic acids or ketones.

Reduction: Formation of alcohols or amines.

Substitution: Formation of substituted piperidine derivatives.

Scientific Research Applications

N-(1-benzyl-2-methylpiperidin-4-yl)-3-methoxybenzamide has several applications in scientific research:

Medicinal Chemistry: It is studied for its potential pharmacological properties, including analgesic, anti-inflammatory, and antipsychotic effects.

Biology: The compound is used in biological assays to study receptor binding and enzyme inhibition.

Industry: It can be used as an intermediate in the synthesis of other complex organic molecules.

Mechanism of Action

The mechanism of action of N-(1-benzyl-2-methylpiperidin-4-yl)-3-methoxybenzamide involves its interaction with specific molecular targets, such as receptors or enzymes. The compound may act as an agonist or antagonist at certain receptors, modulating their activity and leading to various physiological effects. The exact pathways and targets can vary depending on the specific application and context of use.

Comparison with Similar Compounds

Similar Compounds

N-(1-benzyl-2-methylpiperidin-4-yl)-3-methoxybenzamide: shares structural similarities with other piperidine derivatives, such as:

Uniqueness

• The presence of the methoxy group in N-(1-benzyl-2-methylpiperidin-4-yl)-3-methoxybenzamide imparts unique electronic and steric properties, which can influence its binding affinity and selectivity towards specific molecular targets. This makes it distinct from other similar compounds and can result in different pharmacological profiles.